Cas no 38625-54-6 (Tris(2,2,6,6,-tetramethyl-3,5-heptanedionato)ruthenium (III))

• Product Name: Tris(2,2,6,6,-tetramethyl-3,5-heptanedionato)ruthenium (III)
• CAS No: 38625-54-6
• MF: C₃₃H₅₇O₆Ru
• MW: 650.872091054916
• MDL: MFCD00269841
• CID: 89312
• PubChem ID: 24970717
• Update Time: 2025-11-06

Tris(2,2,6,6,-tetramethyl-3,5-heptanedionato)ruthenium (III) Chemical and Physical Properties

Names and Identifiers

• Tris(2,2,6,6,-tetramethyl-3,5-heptanedionato)ruthenium (III)
• RUTHENIUM(III) 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• RU(TMHD)3
• (Z)-2,2,6,6-tetramethyl-5-oxo-hept-3-en-3-olate
• Ruthenium iii tetramethylheptanedionate
• ruthenium(+3) cation
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ruthenium
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ruthenium(Ⅲ)
• Tris(dipivaloylmethanate)ruthenium
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ruthenium(III)
• ruthenium(3+);(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• 38625-54-6
• Ruthenium(III)-DPM
• AKOS025401667
• AC-24218

• MDL： MFCD00269841
• Inchi： 1S/3C11H20O2.Ru/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/q;;;+3/p-3/b3*8-7-;
• InChI Key： FKJOFKNVRUZKNK-LWTKGLMZSA-K
• SMILES： [Ru+3].[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 651.319855g/mol
• Monoisotopic Mass: 651.319855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 199
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Color/Form: powder
• Melting Point: 215-217 ºC
• Boiling Point: 250°C
• Flash Point: 250°C
• PSA: 78.90000
• LogP: 9.03750
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Tris(2,2,6,6,-tetramethyl-3,5-heptanedionato)ruthenium (III) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25
• TSCA：No
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tris(2,2,6,6,-tetramethyl-3,5-heptanedionato)ruthenium (III)

Introduction to Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ruthenium (III) (CAS No. 38625-54-6)

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ruthenium (III), also known by its CAS number 38625-54-6, is a coordination complex that has garnered significant attention in the fields of inorganic chemistry and materials science. This compound is characterized by its unique structure and properties, making it a valuable material for various applications, particularly in catalysis and photophysical studies.

The compound consists of a central ruthenium (III) ion coordinated to three 2,2,6,6-tetramethyl-3,5-heptanedionato ligands. The 2,2,6,6-tetramethyl-3,5-heptanedionato ligand is a β-diketone derivative that forms a stable six-membered chelate ring with the ruthenium ion. This coordination environment imparts remarkable stability and reactivity to the complex.

Recent research has highlighted the potential of Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ruthenium (III) in various advanced applications. One of the most notable areas is its use as a catalyst in organic synthesis. The complex's ability to facilitate redox reactions and its stability under a wide range of conditions make it an attractive candidate for developing new catalytic systems. For instance, studies have shown that this ruthenium complex can efficiently catalyze the oxidation of alcohols to aldehydes and ketones under mild conditions.

In addition to catalysis, Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ruthenium (III) has been explored for its photophysical properties. The compound exhibits strong luminescence in the visible region due to its metal-to-ligand charge transfer (MLCT) transitions. This property has led to its application in luminescent sensors and imaging agents. Researchers have developed sensors based on this complex that can detect trace amounts of analytes with high sensitivity and selectivity.

The unique electronic structure of Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ruthenium (III) also makes it a promising material for photovoltaic applications. Its ability to absorb light and generate charge carriers efficiently has been investigated in dye-sensitized solar cells (DSSCs). Studies have shown that incorporating this ruthenium complex into DSSCs can enhance their performance by improving light harvesting and charge transport properties.

Beyond these applications, the compound has also been studied for its potential in biomedical research. Its luminescent properties have been utilized in bioimaging techniques to visualize cellular processes with high resolution. Additionally, the complex's ability to generate reactive oxygen species (ROS) upon photoexcitation has been explored for photodynamic therapy (PDT), where it can be used to selectively destroy cancer cells.

The synthesis of Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ruthenium (III) typically involves the reaction of ruthenium trichloride with 2,2,6,6-tetramethyl-3,5-heptanedione in an appropriate solvent. The reaction conditions are carefully controlled to ensure high yield and purity of the product. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this complex.

In conclusion, Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ruthenium (III) (CAS No. 38625-54-6) is a versatile compound with a wide range of applications in catalysis, photophysics, materials science, and biomedical research. Its unique structural and electronic properties make it an invaluable material for advancing these fields. Ongoing research continues to uncover new possibilities for this fascinating compound.